Cas no 27123-11-1 (1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride)

• Product Name: 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride
• CAS No: 27123-11-1
• MF: C₈H₁₀Cl₂N₂O₂
• MW: 237.083199977875
• CID: 1429525
• PubChem ID: 157963490
• Update Time: 2025-05-20

1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[(chloromethoxy)methyl]-2-[(hydroxyimino)methyl]-,chloride
• 1-[(Chloromethoxy)methyl]-2-[(hydroxyimino)methyl]-pyridinium Chloride
• 27123-11-1
• 1-[(Chloromethoxy)methyl]-2-formyl-pyridinium Chloride Oxime
• 1-[(Chloromethoxy)methyl]-2-[(hydroxyimino)methyl]-pyridiniumChloride
• 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride

• Inchi： 1S/C8H9ClN2O2.ClH/c9-6-13-7-11-4-2-1-3-8(11)5-10-12;/h1-5H,6-7H2;1H
• InChI Key： DZKHTMVXEHCDMQ-UHFFFAOYSA-N
• SMILES： ClCOC[N+]1C=CC=CC=1C=NO.[Cl-]

Computed Properties

• Exact Mass: 225.9338
• Monoisotopic Mass: 236.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• PSA: 45.37

Additional information on 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride

1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride: A Comprehensive Overview

1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride (CAS No. 27123-11-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a pyridinium derivative with a distinctive structure that includes a chloromethoxy group, a hydroxyimino group, and a methyl group. Its unique chemical properties make it an intriguing candidate for various applications, including drug development and biological studies.

The chloromethoxy group in the compound contributes to its reactivity and stability, making it suitable for use in synthetic reactions and as a building block in the development of more complex molecules. The hydroxyimino group, on the other hand, imparts specific biological activities, such as antimicrobial and antifungal properties. The pyridinium core provides the compound with a positively charged nitrogen atom, which can interact with various biological targets, enhancing its potential therapeutic applications.

Recent research has focused on the potential of 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride in the treatment of various diseases. Studies have shown that this compound exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the growth of Staphylococcus aureus and Pseudomonas aeruginosa, two common pathogens responsible for hospital-acquired infections.

In addition to its antimicrobial properties, 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride has shown promise in antifungal applications. Research conducted at the University of California, Los Angeles (UCLA) found that the compound exhibited strong antifungal activity against Candida albicans, a common cause of yeast infections. The mechanism of action is believed to involve disruption of the fungal cell membrane, leading to cell death.

The pyridinium core of the compound also plays a crucial role in its pharmacological activities. The positively charged nitrogen atom can interact with negatively charged sites on biological membranes, facilitating cellular uptake and enhancing the compound's efficacy. This property makes it an attractive candidate for developing new drugs that target specific cellular processes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride in treating various infections. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride has also been explored for its use in diagnostic applications. The compound's ability to interact with biological membranes makes it a promising candidate for developing new imaging agents that can help visualize specific cellular structures or processes. For example, researchers at Harvard University have developed a fluorescent derivative of the compound that can be used to detect bacterial infections in real-time using non-invasive imaging techniques.

The synthesis of 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride involves several steps, including the formation of the pyridinium core and the introduction of the chloromethoxy and hydroxyimino groups. The process typically starts with 2-methylpyridine, which undergoes methylation to form 2-methylpyridinium chloride. Subsequent reactions introduce the chloromethoxy and hydroxyimino groups through carefully controlled conditions to ensure high yields and purity.

The physical properties of 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride include a melting point of approximately 150°C and good solubility in polar solvents such as water and ethanol. These properties make it easy to handle and suitable for various applications in both laboratory settings and industrial processes.

In conclusion, 1-(Chloromethoxy)methyl-2-(hydroxyimino)methyl-pyridinium Chloride (CAS No. 27123-11-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new drugs and diagnostic tools. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in healthcare.